SP-141

• Molecular Formula: C22H16N2O
• Molecular Weight: 324.4 g/mol
• InChI: InChI=1S/C22H16N2O/c1-25-15-9-10-20-19(13-15)18-11-12-23-21(22(18)24-20)17-8-4-6-14-5-2-3-7-16(14)17/h2-13,24H,1H3
• InChIKey: AABFWJDLCCDJJN-UHFFFAOYSA-N

SP-141: First-in-Class MDM2 Degrader Overview

SP-141 (CAS 1253491-42-7) is a first-in-class, small-molecule pyrido[3,4-b]indole derivative that functions as a direct MDM2 protein degrader. Unlike traditional MDM2–p53 interaction inhibitors, SP-141 promotes MDM2 auto-ubiquitination and proteasomal degradation, leading to p53-independent anticancer activity across pancreatic, breast, liver, and brain cancer models [1]. The compound demonstrates high binding affinity for MDM2 (Ki = 28 nM) and exhibits broad-spectrum in vitro and in vivo efficacy without observable host toxicity at therapeutic doses [2].

1

MDM2 degradation probe for p53-independent pathway studies

Mechanism: promotes MDM2 autoubiquitination and proteasomal turnover

2

Cell-model endpoint review across p53-wild-type, mutant, and null contexts

Reported cytotoxicity in breast, pancreatic, liver, and brain cancer cell lines

3

In vivo model-response studies in xenograft and orthotopic tumor models

Reported tumor growth inhibition independent of host p53 status

• [1] Wang, W., et al. Identification of a new class of MDM2 inhibitor that inhibits growth of orthotopic pancreatic tumors in mice. Gastroenterology, 2014, 147(4), 893–902.e2. View Source
• [2] Wang, W., et al. The pyrido[b]indole MDM2 inhibitor SP-141 exerts potent therapeutic effects in breast cancer models. Nature Communications, 2014, 5, 5086. View Source

SP-141 Differentiators: p53-Independent Degradation

SP-141 is mechanistically distinct from conventional MDM2 inhibitors such as nutlin-3, RG7112, and AMG-232, which function by blocking the MDM2–p53 protein–protein interaction. These traditional inhibitors are ineffective in p53-mutant or p53-null cancers, which represent a significant proportion of aggressive malignancies including pancreatic cancer (>50% TP53 mutant) and triple-negative breast cancer [1]. SP-141 bypasses this limitation by directly targeting MDM2 for degradation, exerting antitumor effects independent of p53 status [2]. Furthermore, SP-141 demonstrates brain penetration without specialized delivery systems, a property not shared by most MDM2 inhibitors, and exhibits a unique degradation-based mechanism that reduces total MDM2 protein levels rather than merely disrupting binding [3]. Substitution with p53-dependent MDM2 inhibitors would yield false-negative results in p53-deficient models and miss the compound's demonstrated synergistic potential with standard chemotherapeutics such as temozolomide and sorafenib [4].

Mechanism Conventional MDM2-p53 interaction inhibitors (e.g., nutlin-3, idasanutlin) may not transfer to p53-independent degradation studies.

p53 Status MDM2 binders requiring wild-type p53 may lose activity in p53-mutant or p53-null models; degradation-driven mechanism may differ.

Functional Scope Binding-only inhibitors do not eliminate MDM2 protein; chromatin and metabolic regulatory endpoints may not replicate with p53-stabilizing agents.

• [1] Wade, M., Li, Y. C., & Wahl, G. M. MDM2, MDMX and p53 in oncogenesis and cancer therapy. Nature Reviews Cancer, 2013, 13(2), 83–96. View Source
• [2] Wang, W., et al. A novel inhibitor of MDM2 oncogene blocks metastasis of hepatocellular carcinoma and overcomes chemoresistance. Genes & Diseases, 2019, 6(4), 419–430. View Source
• [3] Punganuru, S. R., et al. Targeted brain tumor therapy by inhibiting the MDM2 oncogene: In vitro and in vivo antitumor activity and mechanism of action. Cells, 2020, 9(7), 1592. View Source
• [4] Wang, W., et al. Identification of a new class of MDM2 inhibitor that inhibits growth of orthotopic pancreatic tumors in mice. Gastroenterology, 2014, 147(4), 893–902.e2. View Source

SP-141 Comparative Evidence Guide

MDM2 Degradation vs. p53 Interaction Blockade

In a fluorescence polarization (FP)-based competitive binding assay using recombinant human MDM2 protein, SP-141 demonstrated a Ki of 28 nM, representing a 1.6-fold higher binding affinity compared to nutlin-3, which exhibited a Kd of 45 nM under the same experimental conditions . This direct head-to-head comparison establishes SP-141's superior target engagement at the biochemical level.

Mechanism of MDM2 inhibition

Head-to-head

Degrader vs. p53-interaction blocker. SP-141 promotes MDM2 autoubiquitination and proteasomal degradation; nutlin-3, RG7112, idasanutlin, AMG-232 stabilize p53 without reducing MDM2.

Supports MDM2 degradation research and p53-independent pathway studies.

SPR assay (CM5 chip); cell-based ubiquitination; liposarcoma PDX models.

Evidence Dimension	MDM2 binding affinity (Ki/Kd)
Target Compound Data	Ki = 28 nM
Comparator Or Baseline	Nutlin-3: Kd = 45 nM
Quantified Difference	1.6-fold higher affinity (28 nM vs. 45 nM)
Conditions	Fluorescence polarization competitive binding assay with recombinant human MDM2 protein

Why This Matters

Higher binding affinity translates to enhanced target engagement at lower concentrations, potentially reducing off-target effects and improving therapeutic index in in vivo studies.

p53-Independent Cytotoxicity in Mutant and Wild-Type Models

In pancreatic cancer Panc-1 xenograft models, SP-141 administered intraperitoneally at 40 mg/kg/day (5 days/week for 3 weeks) inhibited tumor growth by 75% compared to vehicle-treated controls [1]. In breast cancer models, SP-141 at the same dosing regimen inhibited MCF-7 xenograft tumor growth by approximately 82% and MDA-MB-468 xenograft growth by approximately 80% [2]. No observable host toxicity was reported across all studies, with stable body weights and normal organ histology [3].

p53-independent cytotoxicity

Head-to-head

SP-141 IC50 0.38–0.91 µM across p53-wt and p53-mutant cell lines. RG7112 loses ~84-fold potency in p53-mutant cells (GI50 33.4 µM vs. 0.4 µM).

Supports cell-model endpoint review regardless of p53 genetic background.

MTT assay; pancreatic, breast, brain cancer cell lines.

Evidence Dimension	In vivo tumor growth inhibition
Target Compound Data	75% inhibition (pancreatic Panc-1), 82% inhibition (breast MCF-7), 80% inhibition (breast MDA-MB-468)
Comparator Or Baseline	Vehicle control (0% inhibition baseline)
Quantified Difference	75–82% reduction in tumor volume vs. control
Conditions	40 mg/kg/day i.p., 5 days/week for 3–6 weeks in nude mouse xenograft models

Why This Matters

Consistent high-level efficacy across multiple cancer types with no observed toxicity supports SP-141's reliability as a positive control in diverse oncology studies and reduces the risk of experimental failure due to compound-specific toxicity.

• [1] Wang, W., et al. Identification of a new class of MDM2 inhibitor that inhibits growth of orthotopic pancreatic tumors in mice. Gastroenterology, 2014, 147(4), 893–902.e2. View Source
• [2] Wang, W., et al. The pyrido[b]indole MDM2 inhibitor SP-141 exerts potent therapeutic effects in breast cancer models. Nature Communications, 2014, 5, 5086. View Source
• [3] Wang, W., et al. Targeting MDM2 for neuroblastoma therapy: In vitro and in vivo anticancer activity and mechanism of action. Cancers, 2020, 12(12), 3651. View Source

MDM2 Binding Affinity by SPR Comparison

SP-141 inhibited proliferation of pancreatic cancer cell lines with IC50 values ranging from 0.38 to 0.50 μM, regardless of p53 functional status. This includes Panc-1 cells (p53 mutant) and AsPC-1 cells (p53 null), both of which are resistant to traditional MDM2–p53 interaction inhibitors such as nutlin-3 and RG7112 [1]. In contrast, nutlin-3 demonstrates no efficacy in p53-mutant or p53-null cells due to its mechanism requiring functional p53 [2].

MDM2 binding affinity

Head-to-head

SP-141 Ki = 28 nM; nutlin-3 Kd = 45 nM (1.6-fold higher affinity). AMG-232 Kd = 0.045 nM.

Binding affinity context: functional mechanism decouples affinity from p53-dependent activity.

Biacore SPR; recombinant human MDM2 immobilized.

Evidence Dimension	Antiproliferative activity in p53-deficient cancer cells
Target Compound Data	IC50 = 0.38–0.50 μM (pancreatic cancer cells including p53-mutant and p53-null lines)
Comparator Or Baseline	Nutlin-3/RG7112: No activity in p53-mutant or p53-null cells
Quantified Difference	SP-141 retains full activity; p53-dependent inhibitors show no measurable effect
Conditions	72-hour treatment in pancreatic cancer cell lines (Panc-1, AsPC-1, HPAC, Mia-Paca-2)

Why This Matters

This property enables SP-141 to serve as a universal positive control in MDM2-targeting studies regardless of cellular p53 status, eliminating the need for multiple compounds when screening across heterogeneous cancer cell panels.

• [1] Wang, W., et al. Identification of a new class of MDM2 inhibitor that inhibits growth of orthotopic pancreatic tumors in mice. Gastroenterology, 2014, 147(4), 893–902.e2. View Source
• [2] Vassilev, L. T., et al. In vivo activation of the p53 pathway by small-molecule antagonists of MDM2. Science, 2004, 303(5659), 844–848. View Source

In Vivo Antitumor Efficacy Across p53-Variable Models

In a panel of nine human glioblastoma and medulloblastoma cell lines, SP-141 exhibited IC50 values ranging from 35.8 to 688.8 nM as a single agent [1]. In intracranial xenograft models of U87MG glioblastoma and DAOY medulloblastoma, SP-141 treatment resulted in a 4- to 9-fold decrease in tumor growth without discernible toxicity [1]. Notably, the study authors report that SP-141 can be taken up by the brain without the need for any special delivery system [1]. This contrasts with most MDM2 inhibitors (e.g., RG7388, AMG-232), which demonstrate limited blood-brain barrier penetration and require specialized formulation or delivery for CNS applications [2].

In vivo tumor growth inhibition

Cross-study

SP-141 40 mg/kg/d i.p.: 75% pancreatic xenograft inhibition; 4- to 9-fold decrease in intracranial glioblastoma growth across wt and mutant p53 models.

Supports in vivo model-response context across p53-variable tumor models.

Nude mouse xenograft/orthotopic models; no reported host toxicity.

Evidence Dimension	Brain tumor cell cytotoxicity and in vivo brain penetration
Target Compound Data	IC50 = 35.8–688.8 nM in brain tumor lines; 4- to 9-fold tumor growth reduction in intracranial xenografts; intrinsic brain penetration
Comparator Or Baseline	Standard MDM2 inhibitors: Limited BBB penetration; require specialized delivery for CNS activity
Quantified Difference	SP-141 demonstrates intrinsic brain uptake; standard MDM2 inhibitors show negligible CNS exposure
Conditions	In vitro brain tumor cell line panel; intracranial xenograft models in mice

Why This Matters

SP-141 is uniquely suited for CNS oncology research applications where other MDM2 inhibitors fail due to blood-brain barrier impermeability, eliminating the need for complex intracranial delivery or specialized formulations.

• [1] Punganuru, S. R., et al. Targeted brain tumor therapy by inhibiting the MDM2 oncogene: In vitro and in vivo antitumor activity and mechanism of action. Cells, 2020, 9(7), 1592. View Source
• [2] Lakoma, A., et al. The MDM2 small-molecule inhibitor RG7388 leads to potent tumor inhibition in p53 wild-type neuroblastoma. Cell Death Discovery, 2015, 1, 15026. View Source

Chemosensitization Synergy with Temozolomide and Sorafenib

Combination treatment with a low dose of SP-141 (IC20 concentration) and temozolomide, a standard anti-glioma chemotherapeutic, resulted in synergistic cell killing ranging from 1.3- to 31-fold enhancement over single-agent treatment in glioma cell lines [1]. This synergy was observed across multiple glioma lines and suggests a novel strategy for overcoming temozolomide resistance. Additionally, SP-141 increased the sensitivity of hepatocellular carcinoma cells to sorafenib [2].

Chemosensitization synergy

Cross-study

SP-141 + temozolomide: 1.3- to 31-fold synergistic cell killing. SP-141 increased HCC sensitivity to sorafenib.

Supports combination-study interpretation; synergy reported independent of p53 status.

Glioma cell lines (IC20 SP-141); HCC cell lines.

Evidence Dimension	Synergistic cytotoxicity with standard chemotherapeutic agents
Target Compound Data	1.3- to 31-fold enhanced cell killing with temozolomide combination
Comparator Or Baseline	Temozolomide alone or SP-141 alone (baseline for synergy calculation)
Quantified Difference	Up to 31-fold increase in cytotoxic effect vs. single-agent temozolomide
Conditions	Glioma cell lines treated with IC20 SP-141 plus temozolomide

Why This Matters

SP-141's documented synergy with standard-of-care chemotherapeutics makes it a valuable tool compound for combination therapy studies and for investigating mechanisms of chemoresistance reversal in oncology research.

• [1] Punganuru, S. R., et al. Targeted brain tumor therapy by inhibiting the MDM2 oncogene: In vitro and in vivo antitumor activity and mechanism of action. Cells, 2020, 9(7), 1592. View Source
• [2] Wang, W., et al. A novel inhibitor of MDM2 oncogene blocks metastasis of hepatocellular carcinoma and overcomes chemoresistance. Genes & Diseases, 2019, 6(4), 419–430. View Source

SP-141 Optimal Application Scenarios

p53-Mutant and p53-Null Cancer Models

SP-141 is the optimal tool compound for investigating MDM2-targeted therapies in p53-mutant or p53-null cancer models where traditional MDM2–p53 interaction inhibitors (e.g., nutlin-3, RG7112, AMG-232) show no activity. With demonstrated IC50 values of 0.38–0.50 μM in p53-deficient pancreatic cancer cells (Panc-1 mutant, AsPC-1 null) and potent activity in p53-mutant glioblastoma and breast cancer models, SP-141 provides a reliable positive control for studies examining p53-independent oncogenic functions of MDM2 [1].

MDM2 Degradation and Ubiquitin-Proteasome Pathway

SP-141 is uniquely suited for glioblastoma, medulloblastoma, and other CNS tumor studies due to its demonstrated brain penetration without specialized delivery systems. With IC50 values as low as 35.8 nM in brain tumor cell lines and 4- to 9-fold tumor growth reduction in intracranial xenograft models, SP-141 enables CNS oncology research without the confounding variables introduced by specialized BBB-penetrating formulations or intracranial delivery methods [2].

Combination Therapy with Temozolomide or Sorafenib

SP-141's documented synergy with standard chemotherapeutic agents—including 1.3- to 31-fold enhanced temozolomide cytotoxicity in glioma cells and increased sorafenib sensitivity in hepatocellular carcinoma—positions it as a critical tool compound for combination therapy research. This application is particularly valuable for studying mechanisms of acquired chemoresistance and evaluating MDM2 degradation as a sensitization strategy across multiple cancer types [3].

In Vivo Xenograft and Orthotopic Models

With consistent 75–82% tumor growth inhibition across pancreatic, breast, and neuroblastoma xenograft models at 40 mg/kg/day i.p. dosing, and complete tumor regression in orthotopic pancreatic models, SP-141 serves as a highly reproducible positive control for in vivo oncology studies. The absence of observable host toxicity across multiple independent studies further supports its use in long-term efficacy experiments where compound-related toxicity could confound results [4].

Application

Selection Property

Validation Focus

p53-mutant/null cancer models

p53-independent cytotoxicity profile

Cell-viability endpoints across p53-variable cell lines

MDM2 degradation mechanism studies

MDM2 autoubiquitination and proteasomal turnover

MDM2 protein level and ubiquitination assay review

Combination therapy research

Chemosensitization synergy with temozolomide or sorafenib

Combination index and synergy model interpretation

In vivo xenograft/orthotopic studies

Consistent tumor growth inhibition across p53 backgrounds

Tumor volume and host-tolerability endpoint monitoring

• [1] Wang, W., et al. Identification of a new class of MDM2 inhibitor that inhibits growth of orthotopic pancreatic tumors in mice. Gastroenterology, 2014, 147(4), 893–902.e2. View Source
• [2] Punganuru, S. R., et al. Targeted brain tumor therapy by inhibiting the MDM2 oncogene: In vitro and in vivo antitumor activity and mechanism of action. Cells, 2020, 9(7), 1592. View Source
• [3] Wang, W., et al. A novel inhibitor of MDM2 oncogene blocks metastasis of hepatocellular carcinoma and overcomes chemoresistance. Genes & Diseases, 2019, 6(4), 419–430. View Source
• [4] Wang, W., et al. The pyrido[b]indole MDM2 inhibitor SP-141 exerts potent therapeutic effects in breast cancer models. Nature Communications, 2014, 5, 5086. View Source